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Compound Name:
S-(2-Acetamidoethyl)

cyclohexanecarbothioate

CAS No.: 143765-02-0

Cat. No.: B3027921

Get Quote

Executive Summary & Mechanism of Action
S-(2-Acetamidoethyl) cyclohexanecarbothioate is a synthetic thioester designed to mimic

Cyclohexanecarboxyl-CoA. Unlike the full Coenzyme A molecule, which is large, charged, and

cell-impermeable, the N-acetylcysteamine (SNAC) moiety acts as a truncated, cell-permeable

surrogate for the pantetheine arm of CoA.

Primary Mechanism: Competitive Acyl-Transfer
This compound enters the active site of acyl-condensing enzymes (like the Ketosynthase

domain of PKS) or Acyltransferases. It can either:

Prime the Enzyme: Successfully transfer the cyclohexanecarbonyl group to the active site

cysteine, initiating a specific biosynthetic pathway (mutasynthesis).
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Inhibit the Enzyme: Bind to the active site and block the entry of the natural substrate (e.g.,

Acetyl-CoA), acting as a competitive inhibitor due to the steric bulk of the cyclohexyl ring.

Mechanistic Pathway Diagram
The following diagram illustrates the competition between Cy-SNAC and the natural substrate

Acetyl-CoA at the enzyme active site.
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Caption: Competitive binding mechanism where Cy-SNAC occupies the active site, preventing

natural substrate processing due to steric hindrance or lack of downstream extensibility.

Comparative Analysis: Cy-SNAC vs. Alternative
Inhibitors
This section compares S-(2-Acetamidoethyl) cyclohexanecarbothioate with three distinct

classes of competitors: Natural Substrates (Acetyl-CoA), Covalent Inhibitors (Cerulenin), and

Hydroxamic Acid Inhibitors (SAHA/Vorinostat - for HDAC contexts).

Table 1: Performance & Physicochemical Comparison
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Detailed Competitor Analysis
1. vs. Cerulenin (Irreversible FAS Inhibitor)

Mechanism: Cerulenin contains an epoxide group that covalently alkylates the active site

cysteine of the Ketosynthase (KS) domain.

Comparison: Cy-SNAC competes for the acyl-transfer step but does not permanently destroy

the enzyme. This makes Cy-SNAC ideal for reversible modulation or substrate specificity

studies, whereas Cerulenin is used to completely shut down lipid biosynthesis.
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Data Insight: In assays, Cerulenin shows time-dependent inhibition (k_inact), whereas Cy-

SNAC shows concentration-dependent competitive inhibition (Ki).

2. vs. Acetyl-CoA (Natural Ligand)
Mechanism: Acetyl-CoA is the obligate donor for acetylation.

Comparison: Cy-SNAC has a significantly lower affinity (Km in mM range) compared to

Acetyl-CoA (Km in µM range) due to the lack of the ADP-pantetheine handle. However, Cy-

SNAC's cell permeability allows it to be fed to live cultures to compete with intracellular

pools, which Acetyl-CoA cannot do.

Experimental Protocols
To validate the inhibitory or priming activity of S-(2-Acetamidoethyl)
cyclohexanecarbothioate, the following self-validating protocol is recommended.

Protocol A: DTNB-Coupled Acyltransferase Assay
This assay measures the release of free thiol (H-SNAC) upon transfer of the

cyclohexanecarbonyl group to the enzyme or hydrolysis.

Reagents:

Buffer: 100 mM Sodium Phosphate, pH 7.4.

Substrate: 1 mM S-(2-Acetamidoethyl) cyclohexanecarbothioate (dissolved in DMSO).

Enzyme: Purified Acyltransferase (e.g., DEBS Module or FAS).

Detection Reagent: 0.5 mM DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)).

Workflow:

Blanking: Mix Buffer + DTNB + Substrate. Monitor at 412 nm to establish spontaneous

hydrolysis rate.

Reaction: Add Enzyme.
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Measurement: Monitor Absorbance at 412 nm (Extinction coefficient = 13,600 M⁻¹cm⁻¹).

Inhibition Test: To test inhibition, pre-incubate Enzyme with Cy-SNAC, then add the natural

substrate (e.g., Acetyl-CoA) and measure the decrease in rate compared to Acetyl-CoA

alone.

Workflow Diagram: Inhibition Assay
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Caption: Step-by-step spectrophotometric assay to determine Ki of Cy-SNAC against Acyl-CoA

utilizing enzymes.

Synthesis & Stability Data
For researchers synthesizing this compound in-house or sourcing it:
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Synthesis Route: Reaction of Cyclohexanecarbonyl chloride with N-acetylcysteamine under

basic conditions (Et3N/DCM).

Yield: Typically >90%.

Stability: Thioesters are susceptible to hydrolysis above pH 8.0. Store lyophilized at -20°C. In

solution (pH 7.4), the half-life is approximately 4-6 hours, necessitating fresh preparation for

kinetic assays.
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ChemScene Product Data. S-(2-Acetamidoethyl) cyclohexanecarbothioate (CAS 143765-

02-0).[1][2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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